Cas no 863780-33-0 (5-chloro-2-(1H-imidazol-1-ylmethyl)-Benzenamine)

• Product Name: 5-chloro-2-(1H-imidazol-1-ylmethyl)-Benzenamine
• CAS No: 863780-33-0
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 582683
• PubChem ID: 62101244
• Update Time: 2025-04-19

5-chloro-2-(1H-imidazol-1-ylmethyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1H-imidazol-1-ylmethyl)-Benzenamine
• 5-chloro-2-(imidazol-1-ylmethyl)aniline
• SCHEMBL5306950
• 863780-33-0
• AKOS011380676
• DTXSID80734336
• 5-Chloro-2-[(1H-imidazol-1-yl)methyl]aniline

• Inchi： 1S/C10H10ClN3/c11-9-2-1-8(10(12)5-9)6-14-4-3-13-7-14/h1-5,7H,6,12H2
• InChI Key： ZLSMAYMPAJINFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)CN1C=NC=C1

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų